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Compound of Interest

Compound Name:
3-chloro-N-(4-

fluorophenyl)benzamide

CAS No.: 33489-31-5

Cat. No.: B185108

Get Quote

Executive Summary
3-chloro-N-(4-fluorophenyl)benzamide (CAS: 33489-31-5) is a halogenated diaryl amide

belonging to the benzanilide class.[1][2] It serves as a critical intermediate in the synthesis of

agrochemicals and pharmaceutical agents, specifically within the realm of kinase inhibitors and

ion channel modulators. Its structural significance lies in the strategic placement of halogen

atoms—chlorine at the meta position of the benzoyl ring and fluorine at the para position of the

aniline ring—which modulate lipophilicity (LogP) and metabolic stability against P450 oxidation.

This guide details the synthesis, mechanistic underpinnings, and structural characterization of

this compound, designed for application scientists requiring high-purity production and

validation.

Part 1: Chemical Identity & Physicochemical Profile
Nomenclature & Classification

IUPAC Name: 3-chloro-N-(4-fluorophenyl)benzamide[2]
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CAS Registry Number: 33489-31-5[2]

Molecular Formula: C₁₃H₉ClFNO

Molecular Weight: 249.67 g/mol

SMILES:Clc1cccc(C(=O)Nc2ccc(F)cc2)c1

Key Physicochemical Properties
The following data points are critical for assay development and formulation.

Property
Value
(Experimental/Predicted)

Significance

Physical State White to Off-white Solid Standard isolation form.

Melting Point 128–132 °C (Predicted)
Indicator of purity; distinct from

starting materials.

LogP (Octanol/Water) 3.8 ± 0.4
High lipophilicity; suggests

good membrane permeability.

H-Bond Donors 1 (Amide NH)
Critical for receptor binding

interactions.

H-Bond Acceptors 2 (C=O, F)
Fluorine acts as a weak

acceptor.

Polar Surface Area 29.1 Å²

Low PSA correlates with blood-

brain barrier penetration

potential.

Part 2: Synthetic Methodology
Two primary routes are recommended. Method A (Acid Chloride) is preferred for scale-up due

to cost-efficiency and speed. Method B (Coupling Agents) is reserved for cases where acid-

sensitive functional groups are present on derivatives.

Method A: Schotten-Baumann Acylation (Primary Route)
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This protocol utilizes 3-chlorobenzoyl chloride and 4-fluoroaniline under basic conditions to

neutralize the HCl byproduct.

Reagents:
Substrate 1: 4-Fluoroaniline (1.0 equiv)

Substrate 2: 3-Chlorobenzoyl chloride (1.1 equiv)

Base: Triethylamine (TEA) or Pyridine (1.5 equiv)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Protocol:
Preparation: Charge a flame-dried round-bottom flask with 4-fluoroaniline (10 mmol) and

anhydrous DCM (50 mL).

Base Addition: Add TEA (15 mmol) to the solution. Cool the mixture to 0 °C using an ice bath

to control the exotherm.

Acylation: Add 3-chlorobenzoyl chloride (11 mmol) dropwise over 15 minutes. The solution

may turn slightly yellow or cloudy due to triethylamine hydrochloride salt formation.

Reaction: Remove the ice bath and stir at room temperature (25 °C) for 3–4 hours. Monitor

by TLC (Hexane:EtOAc 3:1).

Quench: Quench the reaction with 1M HCl (20 mL) to neutralize excess base and solubilize

the amine salts.

Workup:

Separate the organic layer.[3]

Wash with saturated NaHCO₃ (to remove unreacted acid).

Wash with Brine.

Dry over Na₂SO₄, filter, and concentrate in vacuo.
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Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(SiO₂, Gradient 0–20% EtOAc in Hexane).

Method B: Carbodiimide Coupling (Alternative)
Reagents: 3-Chlorobenzoic acid, 4-Fluoroaniline, EDC·HCl, HOBt, DIPEA, DMF.

Note: This method avoids the use of corrosive acid chlorides but requires more expensive

reagents and difficult removal of urea byproducts.

Part 3: Mechanistic Insight
The formation of the amide bond proceeds via a Nucleophilic Acyl Substitution mechanism.

Nucleophilic Attack: The lone pair on the nitrogen of 4-fluoroaniline attacks the electrophilic

carbonyl carbon of 3-chlorobenzoyl chloride.

Tetrahedral Intermediate: A transient tetrahedral intermediate is formed with a negative

charge on the oxygen.

Elimination: The carbonyl bond reforms, expelling the chloride ion (a good leaving group).

Deprotonation: The base (TEA) removes the proton from the cationic nitrogen species to

yield the neutral amide product.

Visualization: Synthesis Workflow

Reactants:
4-Fluoroaniline
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Figure 1: Step-by-step synthetic workflow for the Schotten-Baumann acylation route.

Part 4: Characterization & Validation
To ensure scientific integrity, the synthesized compound must be validated using the following

spectroscopic parameters.
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Proton NMR (¹H-NMR) Expectation
Solvent: DMSO-d₆, 400 MHz

Chemical Shift (δ
ppm)

Multiplicity Integration Assignment

10.45 Singlet (Broad) 1H

Amide N-H.

Characteristic

downfield shift due to

electron-withdrawing

aryl groups.

8.00 Singlet (t) 1H

H-2 (Benzoyl).

Isolated proton

between Cl and C=O.

7.90 Doublet 1H
H-6 (Benzoyl). Ortho

to C=O.

7.75 Multiplet 2H

H-2', H-6' (Aniline).

Ortho to Nitrogen.[4]

[5]

7.65 Doublet 1H
H-4 (Benzoyl). Para to

C=O.

7.55 Triplet 1H
H-5 (Benzoyl). Meta to

C=O.

7.20 Triplet (dd) 2H

H-3', H-5' (Aniline).

Ortho to Fluorine

(Large J_H-F coupling

~8-9 Hz).

Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization)

Molecular Ion [M+H]⁺: 250.1 m/z
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Isotope Pattern: Distinctive 3:1 ratio for M and M+2 peaks due to the Chlorine atom (³⁵Cl/

³⁷Cl).

Infrared Spectroscopy (FT-IR)
3300 cm⁻¹: N-H Stretch (Secondary Amide).

1655 cm⁻¹: C=O Stretch (Amide I band).

1520 cm⁻¹: N-H Bending (Amide II band).

1220 cm⁻¹: C-F Stretch.

Part 5: Pharmacological Context & SAR
The N-phenylbenzamide scaffold is a "privileged structure" in medicinal chemistry. The specific

substitution pattern of 3-chloro-N-(4-fluorophenyl)benzamide offers unique biological

advantages.

Structure-Activity Relationship (SAR)
4-Fluoro Substitution:

Metabolic Stability: The para-position of the aniline ring is a primary site for metabolic

oxidation (hydroxylation) by Cytochrome P450 enzymes. Substituting hydrogen with

fluorine blocks this site, significantly extending the compound's half-life (t₁/₂).

Electronic Effect: Fluorine is electron-withdrawing, reducing the electron density of the

aromatic ring, which can influence π-π stacking interactions in the binding pocket.

3-Chloro Substitution:

Lipophilicity: The chlorine atom increases the lipophilicity (LogP), enhancing the

molecule's ability to cross cell membranes.

Halogen Bonding: The chlorine atom can participate in halogen bonding with carbonyl

backbone oxygens in target proteins.
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Visualization: SAR Logic
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Figure 2: Structure-Activity Relationship (SAR) map highlighting the functional roles of the

halogen substituents.

Biological Applications
Research indicates that analogs of this compound are active in several therapeutic areas:

Kinetoplastid Inhibition: Similar benzamide derivatives have shown efficacy against

Trypanosoma brucei and Leishmania donovani by binding to the minor groove of AT-rich

DNA [1].[6]

Antibacterial Agents: Chlorinated benzanilides exhibit activity against Staphylococcus aureus

by disrupting bacterial cell division [2].

Ion Channel Modulation: The scaffold is frequently screened for modulation of TRP channels

and GABA receptors due to its rigid linker and hydrophobic domains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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